Cas no 13005-36-2 (Potassium Phenylacetate)

• Product Name: Potassium Phenylacetate
• CAS No: 13005-36-2
• Molecular Formula: C₈H₇O₂-^.K+
• Molecular Weight: 174.23828
• MDL: MFCD00065944
• CID: 48969
• PubChem ID: 23675783

Potassium Phenylacetate Properties

Names and Identifiers

• Potassium 2-phenylacetate
• Potassium Phenylacetate
• benzeneaceticacid,potassiumsalt
• PHENYLACETIC ACID POTASSIUM SALT
• Benzeneacetic acid,potassiuM salt (1:1)
• Potassium phenyl acetate
• NS00078121
• AKOS003052763
• JFOZPCWVLIBFCH-UHFFFAOYSA-M
• potassium;2-phenylacetate
• 13005-36-2
• J-524023
• Benzeneacetic acid, potassium salt
• POTASSIUMPHENYLACETATE
• potassium 2-phenylethanoate
• A806012
• SCHEMBL541980
• DTXSID4065319
• EC 235-845-6
• AS-12387
• AKOS008901395
• EINECS 235-845-6
• FT-0636770
• Potassium phenylacetate
• Benzeneacetic acid, potassium salt (1:1)
• potassium 2-phenylacetate

• MDL： MFCD00065944
• InChIKey： JFOZPCWVLIBFCH-UHFFFAOYSA-M
• Inchi： 1S/C8H8O2.K/c9-8(10)6-7-4-2-1-3-5-7;/h1-5H,6H2,(H,9,10);/q;+1/p-1
• SMILES： C1=CC=C(C=C1)CC(=O)[O-].[K+]

Computed Properties

• Exact Mass: 174.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.008
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• LogP: -0.02100
• PSA: 40.13000
• Boiling Point: 299.1±19.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 148.9±18.0 °C
• Color/Form: Colorless transparent liquid
• Density: 1.3±0.1 g/cm3

Potassium Phenylacetate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Potassium Phenylacetate Customs Data

• HS CODE：2916340090
• Customs Data：

  China Customs Code:

  2916340090

  Overview:

  2916340090. Phenylacetate. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916340090. phenylacetic acid and its salts. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:6.5%. General tariff:30.0%